Cas no 105330-62-9 ((2R,3S)-4'-hydroxy-3',5,7-tri-O-methyl-flavan-3-ol)

(2R,3S)-4'-hydroxy-3',5,7-tri-O-methyl-flavan-3-ol structure
105330-62-9 structure
Product Name:(2R,3S)-4'-hydroxy-3',5,7-tri-O-methyl-flavan-3-ol
CAS No:105330-62-9
MF:C18H20O6
MW:332.347805976868
CID:2033066
PubChem ID:11067541
Update Time:2025-04-21

(2R,3S)-4'-hydroxy-3',5,7-tri-O-methyl-flavan-3-ol Chemical and Physical Properties

Names and Identifiers

    • (2R,3S)-4'-hydroxy-3',5,7-tri-O-methyl-flavan-3-ol
    • (2R,3S)-5,7-dimethoxy-2-(4'-hydroxy-3'-methoxyphenyl)chroman-3-ol
    • 3',5,7-Tri-O-methylcatechin
    • 3',5,7-trimethylcatechin
    • (2R,3S)-2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxy-3,4-dihydro-2H-chromen-3-ol
    • DTXSID501129212
    • LMPK12020146
    • (2R,3S)-3,4-Dihydro-2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxy-2H-1-benzopyran-3-ol
    • CHEBI:193389
    • 105330-62-9
    • Catechin 5,7,3'-trimethyl ether
    • Inchi: 1S/C18H20O6/c1-21-11-7-15(22-2)12-9-14(20)18(24-16(12)8-11)10-4-5-13(19)17(6-10)23-3/h4-8,14,18-20H,9H2,1-3H3/t14-,18+/m0/s1
    • InChI Key: IJCWCJRLHJAVFD-KBXCAEBGSA-N
    • SMILES: O1C2C=C(C=C(C=2C[C@@H]([C@H]1C1C=CC(=C(C=1)OC)O)O)OC)OC

Computed Properties

  • Exact Mass: 332.12598835g/mol
  • Monoisotopic Mass: 332.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 77.4Ų

(2R,3S)-4'-hydroxy-3',5,7-tri-O-methyl-flavan-3-ol Related Literature

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